Cas no 116044-20-3 (4-methylbenzenesulfonic acid,2-propoxypropan-1-ol)

• Product Name: 4-methylbenzenesulfonic acid,2-propoxypropan-1-ol
• CAS No: 116044-20-3
• MF: C₁₃H₂₂O₅S
• MW: 290.375783443451
• CID: 2613989
• PubChem ID: 71338807
• Update Time: 2025-04-21

4-methylbenzenesulfonic acid,2-propoxypropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-methylbenzenesulfonic acid,2-propoxypropan-1-ol
• 116044-20-3
• DTXSID40766330
• 4-Methylbenzene-1-sulfonic acid--2-propoxypropan-1-ol (1/1)

• Inchi： 1S/C7H8O3S.C6H14O2/c1-6-2-4-7(5-3-6)11(8,9)10;1-3-4-8-6(2)5-7/h2-5H,1H3,(H,8,9,10);6-7H,3-5H2,1-2H3
• InChI Key： BJMGGILYYNOISA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O(CCC)C(C)CO

Computed Properties

• Exact Mass: 290.11879497Da
• Monoisotopic Mass: 290.11879497Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.2Ų